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Compound of Interest

Compound Name: Allylic-SAM

Cat. No.: B12375144

Ensuring laboratory safety and environmental responsibility is paramount when handling
chemical reagents. This document provides essential, step-by-step guidance on the proper
disposal procedures for Allylic-S-adenosylmethionine (Allylic-SAM), a key reagent in RNA
research.

For researchers, scientists, and drug development professionals, adherence to correct disposal
protocols for chemical waste is a critical component of laboratory best practices. This guide
outlines the necessary procedures for the safe handling and disposal of Allylic-SAM, its
contaminated consumables, and associated waste streams.

Immediate Safety and Handling Precautions

Before commencing any disposal procedures, ensure that appropriate personal protective
equipment (PPE) is worn, including a lab coat, safety glasses, and chemical-resistant gloves.
All handling of Allylic-SAM and its waste should be conducted in a well-ventilated area,
preferably within a fume hood.

Quantitative Data Summary

While specific quantitative disposal limits for Allylic-SAM are not readily available, the following
table summarizes key chemical properties relevant to its handling and storage.
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Property Value Source
Molecular Formula C17H24N605S [1112]
Molecular Weight 424.47 g/mol [1]12]
Appearance White to off-white solid [1]

Storage (Solid)

-20°C, sealed, away from

moisture and light

Storage (In solvent)

-80°C for up to 6 months;
-20°C for up to 1 month

Step-by-Step Disposal Protocol

The recommended disposal method for Allylic-SAM and materials contaminated with it is

through a licensed professional waste disposal service. The primary method of disposal is

typically incineration.

1. Waste Segregation and Collection:

e Solid Waste: Collect unused or expired Allylic-SAM powder, contaminated personal

protective equipment (gloves, etc.), and other solid materials (e.g., weigh boats, pipette tips)

in a designated, clearly labeled hazardous waste container.

 Liquid Waste: Collect solutions containing Allylic-SAM in a separate, leak-proof, and clearly

labeled hazardous waste container. Do not mix with other solvent waste streams unless

explicitly permitted by your institution's environmental health and safety (EHS) office.

e Sharps Waste: Any needles or other sharps contaminated with Allylic-SAM should be

disposed of in a designated sharps container for chemical waste.

2. Labeling:

» All waste containers must be clearly labeled as "Hazardous Waste" and include the full

chemical name "Allylic-S-adenosylmethionine,” the approximate concentration and quantity,

and the date of accumulation.
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3. Storage:

Store waste containers in a designated satellite accumulation area within the laboratory.

Ensure containers are kept closed except when adding waste.

Store in a cool, dry, and well-ventilated area away from incompatible materials.

4. Disposal Request:

Once the waste container is full or has reached the institutional time limit for storage, contact
your institution's EHS department to arrange for a hazardous waste pickup.

Experimental Protocols Cited

This guidance is based on standard laboratory hazardous waste management principles and
information derived from safety data sheets for S-adenosylmethionine (SAM) analogs. No
specific experimental protocols for the disposal of Allylic-SAM were found in the reviewed
literature. The primary guidance is to adhere to local, state, and federal regulations for
hazardous waste disposal.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of Allylic-
SAM waste.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b12375144?utm_src=pdf-body
https://www.benchchem.com/product/b12375144?utm_src=pdf-body
https://www.benchchem.com/product/b12375144?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12375144?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Safety Operating Guide

Check Availability & Pricing

Start: Generate
Allylic-SAM Waste

Identify Waste Type

Sharps

Solid Waste
(e.g., unused powder, contaminated gloves)

Liquid Waste
(e.g., solutions containing Allylic-SAM)

Sharps Waste
(e.g., contaminated needles)

Collect in Labeled Collect in Labeled Collect in Labeled
Solid Hazardous Liquid Hazardous Chemical Sharps
Waste Container Waste Container Container

Store in Designated
Satellite Accumulation Area

Contact EHS for
Hazardous Waste Pickup

End: Proper Disposal
via Licensed Vendor

Click to download full resolution via product page

Caption: Decision workflow for the proper segregation and disposal of Allylic-SAM waste.
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Disclaimer: This information is intended as a guide and should be supplemented by your
institution's specific safety and disposal protocols. Always consult your institution's
Environmental Health and Safety (EHS) department for detailed guidance and to ensure
compliance with all applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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